Cas no 63066-74-0 (Ethanol,2-(4-phenoxyphenoxy)-)

• Product Name: Ethanol,2-(4-phenoxyphenoxy)-
• CAS No: 63066-74-0
• MF: C₁₄H₁₄O₃
• MW: 230.259164333344
• CID: 502117
• PubChem ID: 4676725
• Update Time: 2025-11-02

Ethanol,2-(4-phenoxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-(4-phenoxyphenoxy)-
• 2-(4-PHENOXYPHENOXY)ETHANOL
• 2-(4-Phenoxy-phenoxy)-aethanol
• 2-(4-phenoxyphenoxy)-ethanol
• 4-(2-Hydroxy-aethoxy)-1-phenoxy-benzol
• Ethanol,2-(4-phenoxyphenoxy)
• O-(2-Hydroxy-aethyl)-O'-phenyl-hydrochinon
• 2-(4-phenoxy-phenoxy)-ethanol
• 2-(4-phenoxyphenoxy)ethan-1-ol
• CS-0000235
• NS00067367
• 2(4-phenoxyphenoxy)ethan-1-ol
• CGA-197811
• AKOS009562161
• F79791
• SCHEMBL2296317
• DTXSID70405467
• 63066-74-0
• GFDTXHCIHYNABU-UHFFFAOYSA-N

• Inchi： 1S/C14H14O3/c15-10-11-16-12-6-8-14(9-7-12)17-13-4-2-1-3-5-13/h1-9,15H,10-11H2
• InChI Key： GFDTXHCIHYNABU-UHFFFAOYSA-N
• SMILES： O(CCO)C1C=CC(=CC=1)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 230.09400
• Monoisotopic Mass: 230.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69000
• LogP: 2.85000

Additional information on Ethanol,2-(4-phenoxyphenoxy)-

Ethanol,2-(4-phenoxyphenoxy)- (CAS No. 63066-74-0): Properties, Applications, and Industry Insights

Ethanol,2-(4-phenoxyphenoxy)- (CAS No. 63066-74-0) is a specialized organic compound that has garnered significant attention in various industrial and research applications. This aromatic ether-alcohol derivative is characterized by its unique molecular structure, combining phenoxy and ethoxy functional groups. The compound's chemical formula is C14H14O3, with a molecular weight of 230.26 g/mol, making it a medium-sized organic molecule with interesting physicochemical properties.

The growing interest in Ethanol,2-(4-phenoxyphenoxy)- stems from its versatile applications in material science and specialty chemicals. Recent searches on scientific databases and AI platforms reveal increasing queries about "phenoxy ether alcohol applications" and "aromatic ethanol derivatives in industry," indicating a rising demand for information about this compound class. The compound's balanced hydrophobic-hydrophilic character, derived from its phenoxyphenoxy aromatic core and ethanol moiety, makes it particularly valuable in formulation chemistry.

From a physicochemical perspective, Ethanol,2-(4-phenoxyphenoxy)- typically appears as a clear to pale yellow liquid at room temperature. Its boiling point ranges between 320-330°C, with a melting point around 40-45°C, suggesting stability under various processing conditions. The compound demonstrates moderate solubility in common organic solvents like ethanol, acetone, and ethyl acetate, but limited solubility in water. These properties make it suitable for applications requiring controlled solubility characteristics.

In industrial applications, Ethanol,2-(4-phenoxyphenoxy)- serves as a valuable intermediate in the synthesis of advanced materials. Current market trends show particular interest in "high-performance polymer additives" and "specialty coating formulations," where this compound finds utility. Its molecular structure allows it to function as a plasticizer or compatibilizer in polymer systems, improving material properties without compromising thermal stability. The compound's aromatic rings contribute to UV stability, making it attractive for outdoor applications.

The electronics industry has shown growing interest in derivatives of Ethanol,2-(4-phenoxyphenoxy)-, particularly for "electronic encapsulation materials" and "dielectric fluids." Search engine data reveals increasing queries about "heat-resistant electronic coatings," where this compound's thermal stability and electrical insulation properties could offer advantages. Researchers are investigating its potential in next-generation electronic packaging, where materials must withstand higher operating temperatures.

From a synthetic chemistry standpoint, Ethanol,2-(4-phenoxyphenoxy)- offers interesting possibilities as a building block. Its structure contains multiple reactive sites that can be selectively modified, making it valuable for creating customized molecular architectures. Recent publications highlight its use in developing "tailored surfactants" and "specialty lubricant additives," addressing industry needs for more environmentally friendly alternatives.

Environmental considerations surrounding Ethanol,2-(4-phenoxyphenoxy)- have become a focus area, with search trends showing increased interest in "biodegradable chemical alternatives." While the compound demonstrates better environmental profile than many traditional aromatic compounds, ongoing research aims to improve its ecological footprint. Current studies examine its biodegradation pathways and potential for modification to enhance environmental compatibility without sacrificing performance.

The global market for Ethanol,2-(4-phenoxyphenoxy)- and related compounds shows steady growth, particularly in Asia-Pacific regions where specialty chemical production is expanding. Industry analysts note increasing demand for "high-value chemical intermediates" in emerging technologies. The compound's pricing and availability remain stable, with production scaling to meet growing application needs in advanced materials and electronics sectors.

Quality control and analytical characterization of Ethanol,2-(4-phenoxyphenoxy)- typically involve techniques like HPLC, GC-MS, and NMR spectroscopy. These methods ensure product purity and consistency, which are critical for performance-sensitive applications. Recent advancements in "analytical method development" have improved detection limits for impurities, supporting higher quality standards in end-use applications.

Looking forward, research directions for Ethanol,2-(4-phenoxyphenoxy)- include exploration in "green chemistry applications" and "renewable material formulations." The compound's structural features make it a candidate for modification with bio-based components, aligning with circular economy principles. Future developments may see its integration into sustainable material systems while maintaining the performance characteristics that make it valuable to industry.

In conclusion, Ethanol,2-(4-phenoxyphenoxy)- (CAS No. 63066-74-0) represents an important specialty chemical with diverse applications across multiple industries. Its unique combination of aromatic and alcoholic functionalities continues to inspire innovation in material science and formulation chemistry. As industrial needs evolve toward more specialized and sustainable solutions, this compound is well-positioned to address emerging challenges in advanced materials development.